Cas no 2580209-63-6 (3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid
• CAS No: 2580209-63-6
• MF: C₁₂H₁₂Cl₂FNO₄
• MW: 324.132385253906
• CID: 5660406
• PubChem ID: 165886124
• Update Time: 2025-10-30

3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27724417
• 3-{[(tert-butoxy)carbonyl]amino}-2,4-dichloro-5-fluorobenzoic acid
• 2580209-63-6
• 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid

• Inchi： 1S/C12H12Cl2FNO4/c1-12(2,3)20-11(19)16-9-7(13)5(10(17)18)4-6(15)8(9)14/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： LFZXLMBQXKQPIG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC(=C(C=1NC(=O)OC(C)(C)C)Cl)F

Computed Properties

• Exact Mass: 323.0127414g/mol
• Monoisotopic Mass: 323.0127414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid

Introduction to 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid (CAS No. 2580209-63-6)

3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid, identified by its CAS number 2580209-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluoro and chloro substituents, as well as an amide group protected by a tert-butoxycarbonyl (Boc) moiety. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and medicinal research.

The presence of both chloro and fluoro groups in the benzene ring imparts enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. The fluoro substituent, in particular, is well-documented for its ability to modulate pharmacokinetic profiles, improve binding affinity to biological targets, and enhance overall drug efficacy. Meanwhile, the chloro groups introduce further electronic and steric effects that can be exploited to fine-tune the reactivity and selectivity of the compound during synthetic transformations.

The Boc-protected amine functionality serves as a crucial protective group in peptide synthesis and drug development. This protection ensures that the amine group remains inert under harsh reaction conditions, allowing for selective modification at other sites within the molecule. Once the Boc group is removed under specific acidic conditions, the free amine can participate in further chemical reactions, such as coupling with carboxylic acids or forming disulfide bonds in protein modifications. This versatility makes 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid a valuable intermediate in constructing complex molecular architectures.

In recent years, there has been a growing interest in developing novel therapeutic agents based on benzoic acid derivatives due to their broad spectrum of biological activities. Studies have shown that compounds with similar structural motifs exhibit potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies. The specific combination of substituents in 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid may confer unique pharmacological properties that make it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of targeted small-molecule drugs. The fluoro and chloro substituents can serve as recognition elements for biological targets such as enzymes or receptors, while the Boc-protected amine provides a handle for further derivatization. This balance between structural rigidity and functional modularity is highly desirable in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with remarkable accuracy. Molecular docking studies suggest that 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid may interact with proteins involved in metabolic pathways or signal transduction cascades. These insights have guided experimental efforts toward optimizing its pharmacological profile.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Key steps include halogenation of benzoic acid derivatives followed by selective protection of the amine group. The use of high-purity reagents and advanced catalytic systems ensures high yields and minimal side reactions. Such synthetic methodologies are critical for producing sufficient quantities of material for both preclinical studies and industrial applications.

In conclusion, 3-{(tert-butoxy)carbonylamino}-2,4-dichloro-5-fluorobenzoic acid (CAS No. 2580209-63-6) represents a fascinating example of how structural modifications can lead to novel bioactive molecules. Its unique combination of substituents makes it a versatile building block for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for benzoic acid derivatives, compounds like this are poised to play a pivotal role in shaping the future of medicinal chemistry.